Cas no 209907-26-6 (Glycine, N-propyl-, methyl ester)

• Product Name: Glycine, N-propyl-, methyl ester
• CAS No: 209907-26-6
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 5154402
• Update Time: 2025-06-08

Glycine, N-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-propyl-, methyl ester

• Inchi： 1S/C6H13NO2/c1-3-4-7-5-6(8)9-2/h7H,3-5H2,1-2H3
• SMILES： C(OC)(=O)CNCCC

Additional information on Glycine, N-propyl-, methyl ester

Comprehensive Overview of Glycine, N-propyl-, methyl ester (CAS No. 209907-26-6): Properties, Applications, and Industry Insights

Glycine, N-propyl-, methyl ester (CAS No. 209907-26-6) is a specialized organic compound that has garnered significant attention in pharmaceutical, agrochemical, and biochemical research. This ester derivative of glycine, featuring an N-propyl substitution and a methyl ester functional group, exhibits unique physicochemical properties that make it valuable for synthetic applications. Its molecular structure combines the versatility of glycine with the enhanced lipophilicity imparted by the propyl and methyl ester moieties, enabling improved solubility in organic solvents and membrane permeability.

In recent years, the demand for modified amino acid derivatives like Glycine, N-propyl-, methyl ester has surged due to their role as intermediates in peptide synthesis and drug design. Researchers are particularly interested in its potential to optimize prodrug formulations, a trending topic in pharmaceutical development aimed at enhancing bioavailability. The compound’s CAS No. 209907-26-6 is frequently searched in chemical databases, reflecting its relevance in high-value applications such as structure-activity relationship (SAR) studies and bioconjugation techniques.

From a synthetic chemistry perspective, Glycine, N-propyl-, methyl ester serves as a building block for N-alkylated amino acid analogs, a class of compounds explored for their bioactivity in neurological and metabolic disorders. Its ester group allows for facile hydrolysis or transesterification, making it adaptable to green chemistry protocols—a hotspot aligned with the industry’s shift toward sustainable practices. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize this compound, ensuring purity for critical applications.

The compound’s stability under physiological conditions has also sparked interest in drug delivery systems, where esterase-mediated release mechanisms are leveraged. This aligns with frequent search queries such as "amino acid ester prodrugs" and "controlled-release formulations," highlighting its intersection with cutting-edge therapeutic strategies. Furthermore, its N-propyl side chain contributes to steric effects that influence binding affinity in target proteins, a key consideration in rational drug design.

Beyond pharmaceuticals, Glycine, N-propyl-, methyl ester finds niche applications in flavor and fragrance industries, where esterified amino acids contribute to nuanced olfactory profiles. Its safety profile and biodegradability further support its use in eco-friendly formulations, addressing growing consumer demand for sustainable ingredients. Regulatory databases often cite CAS No. 209907-26-6 in compliance documentation, underscoring its well-documented handling protocols.

In summary, Glycine, N-propyl-, methyl ester (CAS No. 209907-26-6) represents a multifaceted tool for researchers and industries. Its adaptability to peptide chemistry, relevance in prodrug innovation, and alignment with green chemistry principles position it as a compound of enduring scientific and commercial value. As interdisciplinary research expands, its role in addressing challenges like bioavailability enhancement and targeted therapy will likely grow, reinforcing its prominence in the chemical landscape.